Cas no 196399-02-7 (2-Butenoic acid,3-hydroxy-, propyl ester)

2-Butenoic acid,3-hydroxy-, propyl ester structure
196399-02-7 structure
Product name:2-Butenoic acid,3-hydroxy-, propyl ester
CAS No:196399-02-7
MF:C7H12O3
MW:144.168382644653
CID:116941
PubChem ID:76183453

2-Butenoic acid,3-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,3-hydroxy-, propyl ester
    • 2-Butenoic acid, 3-hydroxy-, propyl ester (9CI)
    • 2-Butenoic acid,3-hydroxy-,propyl ester(9ci)
    • 196399-02-7
    • Inchi: InChI=1S/C7H12O3/c1-3-4-10-7(9)5-6(2)8/h5,8H,3-4H2,1-2H3/b6-5+
    • InChI Key: MNZFLFPWVQKJIH-AATRIKPKSA-N
    • SMILES: CCCOC(/C=C(/O)\C)=O

Computed Properties

  • Exact Mass: 144.07866
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

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